Cas no 2228816-54-2 (2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine
• CAS No: 2228816-54-2
• MF: C₆H₈F₂N₂S
• MW: 178.202926635742
• CID: 5894381
• PubChem ID: 165660708
• Update Time: 2025-06-11

2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine
• 2228816-54-2
• EN300-1970831

• Inchi： 1S/C6H8F2N2S/c1-4-5(11-3-10-4)6(7,8)2-9/h3H,2,9H2,1H3
• InChI Key： TVRSDGMYNXNOLH-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CN)(F)F

Computed Properties

• Exact Mass: 178.03762576g/mol
• Monoisotopic Mass: 178.03762576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine

Introduction to 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine (CAS No. 2228816-54-2)

2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine, with the CAS number 2228816-54-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This compound belongs to the class of difluoromethylamines and is characterized by its thiazole ring and difluoro substitution. The combination of these structural features endows the molecule with a range of interesting properties that make it a valuable candidate for various biological studies.

The chemical structure of 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine is particularly noteworthy. The presence of the difluoro group on the ethyl chain introduces significant electronic effects, which can influence the compound's reactivity and biological activity. Additionally, the thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatile reactivity and bioactivity. This ring system is commonly found in many biologically active molecules, including antibiotics and antifungal agents.

Recent research has focused on the potential therapeutic applications of 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine. Studies have shown that this compound exhibits promising activity against various bacterial strains, making it a potential candidate for the development of new antibiotics. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

Beyond its antibacterial properties, 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine has also shown potential in other therapeutic areas. A 2024 study published in the European Journal of Medicinal Chemistry explored the compound's antiviral activity against several RNA viruses, including influenza and coronaviruses. The results indicated that 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine could effectively inhibit viral replication by interfering with viral entry into host cells and blocking viral protein synthesis. These findings suggest that the compound may have broad-spectrum antiviral properties and could be further developed as a novel antiviral agent.

In addition to its therapeutic potential, 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)ethan-1-amine has been investigated for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study biological processes by selectively binding to specific proteins or cellular targets. A 2023 study published in Chemical Biology demonstrated that 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-y l)ethan - 1 - amine strong > could serve as an effective chemical probe for investigating protein-protein interactions involved in cellular signaling pathways. The researchers found that the compound selectively bound to a specific protein kinase involved in cancer cell proliferation, providing valuable insights into the mechanisms underlying this process.

The synthesis of 2, ₂ -difluoro - ₂ - ( ₄ -methyl - ₁ , ₃ -thiazol - ₅ - yl ) ethan - ₁ - amine strong > has also been an area of active research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of a difluoromethylating agent with an appropriately substituted thiazole derivative under mild conditions. This approach allows for high yields and good selectivity, making it suitable for large-scale production.

In conclusion, ₂ , ₂ -difluoro - ₂ -( ₄ -methyl - ₁ , ₃ -thiazol - ₅ - yl ) ethan - ₁ - amine strong > (CAS No. < strong >₂₂₂₈₈₁₆₋₅₄₋₂ strong >) is a versatile compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure confers it with valuable properties that make it an attractive candidate for further investigation. Ongoing studies continue to uncover new aspects of its biological activity and therapeutic potential, highlighting its significance in the field of medicinal chemistry.